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Compound of Interest

Compound Name: 2-Methyl-1-heptanol

Cat. No.: B1596058

This guide provides a detailed overview of the core molecular properties of 2-Methyl-1-
heptanol, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Data

The fundamental molecular attributes of 2-Methyl-1-heptanol are summarized below. This
data is essential for a variety of applications, including reaction stoichiometry, analytical
characterization, and formulation development.

Parameter Value

Molecular Formula C8H18O0[1][2][3][4][5]
Molecular Weight 130.23 g/mol [1][4][5]
Alternate Molecular Weight 130.2279 g/mol [2]

Experimental Protocols

The determination of the molecular weight and formula of 2-Methyl-1-heptanol is typically
achieved through a combination of mass spectrometry and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination
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o Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which
corresponds to the molecular weight of the compound.

e Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or
Orbitrap).

o Methodology:

o Adilute solution of 2-Methyl-1-heptanol is prepared in a volatile solvent such as methanol
or acetonitrile.

o The sample is introduced into the mass spectrometer via direct infusion or through a
chromatographic system (e.g., GC-MS or LC-MS).

o A soft ionization technique, such as Electrospray lonization (ESI) or Chemical lonization
(CI), is employed to generate the molecular ion [M+H]+ or [M]+ with minimal
fragmentation.

o The mass analyzer separates the ions based on their m/z ratio.

o The detector records the abundance of each ion, and the resulting mass spectrum will
show a prominent peak corresponding to the molecular weight of 2-Methyl-1-heptanol.

2. Elemental Analysis for Molecular Formula Determination

» Objective: To determine the percentage composition of carbon, hydrogen, and oxygen in the
molecule to confirm the empirical and molecular formula.

e Instrumentation: A CHN elemental analyzer.
o Methodology:

o A precisely weighed sample of purified 2-Methyl-1-heptanol is combusted in a high-
temperature furnace in the presence of excess oxygen.

o The combustion products (CO2, H20, and NOXx) are passed through a series of absorbent
traps or a gas chromatography column to separate them.
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o The amount of each gas is quantified using a thermal conductivity detector.

o The percentage of carbon and hydrogen is calculated from the amounts of CO2 and H20
produced. The percentage of oxygen is typically determined by difference.

o These percentages are used to calculate the empirical formula, which is then compared to
the molecular formula derived from the mass spectrometry data.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical name, its structural
components, and its resulting molecular formula and weight.
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Click to download full resolution via product page

Caption: Derivation of 2-Methyl-1-heptanol's molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

